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Introduction
Acridine Orange (AO) is a cell-permeable, nucleic acid-selective fluorescent dye that is widely

used in flow cytometry for the analysis of cellular physiology, including cell cycle status and

apoptosis.[1][2] Due to its metachromatic properties, AO exhibits different fluorescence

emission spectra depending on its interaction with cellular components, primarily nucleic acids.

[3][4] When AO intercalates into double-stranded DNA (dsDNA), it emits green fluorescence.[5]

[6] Conversely, when it binds to single-stranded DNA (ssDNA) or RNA through electrostatic

interactions, it emits red or orange fluorescence.[5][6] This differential staining allows for the

simultaneous quantification of DNA and RNA content within a cell population, providing

valuable insights into different biological processes. Additionally, as a cationic dye, AO can

accumulate in acidic organelles like lysosomes, where it emits orange light under low pH

conditions.[2][6]

This document provides detailed protocols for the use of Acridine Orange in flow cytometry for

the analysis of cell viability, cell cycle, and apoptosis.
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Principle of Acridine Orange Staining
Acridine Orange is a versatile dye that can differentiate between different types of nucleic acids

based on their conformation.

Binding to dsDNA: In its monomeric form, AO intercalates into the double helix of DNA,

resulting in a green fluorescence emission with a maximum at approximately 525 nm when

excited by a 488 nm laser.[1]

Binding to ssDNA and RNA: At higher concentrations or when binding to single-stranded

nucleic acids, AO molecules aggregate, leading to a shift in the fluorescence emission to red,

with a maximum around 650 nm.[2]

Apoptosis Detection: During apoptosis, cell membranes undergo changes, and chromatin

condensation and DNA fragmentation occur. This can lead to a decrease in green

fluorescence and an increase in red/orange fluorescence as AO binds to the increased

amount of single-stranded DNA and RNA.[5][7]

Cell Cycle Analysis: The RNA content of a cell is generally higher in actively cycling cells

(G1, S, G2, M phases) compared to quiescent cells (G0). This allows for the discrimination of

G0 from G1 phase cells, a capability not offered by all DNA content dyes.[5]

Data Presentation
The following tables summarize the key quantitative data for Acridine Orange staining protocols

in flow cytometry.

Table 1: Reagent Preparation
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Reagent
Stock
Concentration

Working
Concentration

Solvent/Buffer Storage

Acridine Orange 2 mg/mL[8] 20 µg/mL[5][8]
Distilled Water

(dH₂O)[8]

Refrigerated,

protected from

light[8]

Citric Acid (0.1M) 2.1 g / 100 mL[8] - dH₂O[8]
Room

Temperature

Dibasic Sodium

Phosphate

(0.2M)

2.84 g / 100

mL[8]
- dH₂O[8]

Room

Temperature

Stock Buffer #1

(pH ~3.5)
See Protocol[8] - dH₂O[8] Refrigerated

Stock Buffer #2

(pH ~3.8)
See Protocol - dH₂O Refrigerated

Table 2: Staining Parameters

Parameter
Viable Cell/Apoptosis
Analysis

Cell Cycle Analysis

Cell Concentration 1 x 10⁵ - 1 x 10⁶ cells/mL[2][5] 1 x 10⁵ - 1 x 10⁶ cells/mL[8]

AO Working Concentration 0.5 - 5 µM 20 µg/mL[8]

Incubation Time 15 - 30 minutes 1 minute[8]

Incubation Temperature 37°C Room Temperature[5]

Table 3: Flow Cytometry Settings
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Parameter Wavelength

Excitation Laser 488 nm[5]

Green Fluorescence Emission ~530 nm (e.g., 530/30 BP filter)[2][5]

Red Fluorescence Emission >600 nm (e.g., 650 LP filter)[2][5]

Experimental Protocols
Protocol 1: General Staining for Cell Viability and
Apoptosis
This protocol allows for the differentiation of live, apoptotic, and necrotic cells.

Materials:

Acridine Orange (AO) Stock Solution (1 mM)

Phosphate Buffered Saline (PBS)

Cell culture medium

1.5 mL microcentrifuge tubes

Flow cytometer with a 488 nm laser

Procedure:

Harvest 1 x 10⁵ to 1 x 10⁶ cells and centrifuge at 200 x g for 5 minutes.

Resuspend the cell pellet in 100 µL of PBS or cell culture media.

Prepare the AO staining solution by diluting the 1 mM stock solution to a final concentration

of 0.5 - 5 µM in cell culture media.

Add 0.5 mL of the AO staining solution to the cell suspension.

Incubate for 15-30 minutes at 37°C, protected from light.
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Analyze the cells immediately on a flow cytometer.

Data Analysis:

Live cells: High green fluorescence and low red fluorescence.[5]

Early apoptotic cells: Decreased green fluorescence and increased red/orange fluorescence.

[5]

Late apoptotic/necrotic cells: Low green and high red fluorescence. For more definitive

results, co-staining with a non-permeant dye like Ethidium Bromide (EB) or Propidium Iodide

(PI) can be used, where necrotic cells will show high red fluorescence from the co-stain.[5][7]

Protocol 2: Cell Cycle Analysis
This protocol is designed to differentiate cell cycle phases, including the discrimination of G0

from G1 phase.

Materials:

Stock Buffer #1 (for 100 mL):[8]

100 µL Triton X-100 (0.1%)

6.85 g Sucrose (0.2 M)

3.58 mg Disodium EDTA (10⁻⁴ M)

50 mL pH 3.0 Citrate-Phosphate buffer (see below)

Adjust to 100 mL with dH₂O. Final pH should be ~3.5.

Stock Buffer #2 (for 100 mL):[8]

0.58 g NaCl (0.1 M)

14.25 mL pH 3.8 Citrate-Phosphate buffer (see below)

Adjust to 100 mL with dH₂O.
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Citrate-Phosphate Buffers:[8]

Solution X (0.1 M Citric Acid): 2.1 g citric acid monohydrate in 100 mL dH₂O.

Solution Y (0.2 M Dibasic Sodium Phosphate): 2.84 g anhydrous, dibasic sodium

phosphate in 100 mL dH₂O.

pH 3.0 buffer: 79.45 mL of X + 20.55 mL of Y.

pH 3.8 buffer: 64.5 mL of X + 35.5 mL of Y.

Acridine Orange (AO) Stock Solution: 2 mg/mL in dH₂O.[8]

AO Staining Solution (prepare fresh): 0.1 mL AO stock solution + 9.9 mL Stock Buffer #2

(final concentration 20 µg/mL).[8]

Procedure:

Harvest 1 x 10⁵ to 1 x 10⁶ cells in 100 µL of media.[8]

Add 0.5 mL of Stock Buffer #1 to the cell suspension.[8]

Incubate for 1 minute at room temperature.[8]

Add 0.5 mL of the freshly prepared AO Staining Solution.[8]

Run the sample immediately on a flow cytometer.[8]

Data Analysis:

A bivariate dot plot of green fluorescence (DNA content) versus red fluorescence (RNA

content) is generated.

G0 cells: Low red and 2N green fluorescence.

G1 cells: Higher red fluorescence than G0 and 2N green fluorescence.

S phase cells: Intermediate red fluorescence and >2N but <4N green fluorescence.
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G2/M cells: High red fluorescence and 4N green fluorescence.

Visualizations

Start Harvest 1x10^5 - 1x10^6 cells Resuspend in 100 µL
PBS or Media

Add 0.5 mL AO
Staining Solution (0.5-5 µM)

Incubate 15-30 min
at 37°C

Analyze on
Flow Cytometer End

Click to download full resolution via product page

Caption: Workflow for AO Staining for Viability and Apoptosis.
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Click to download full resolution via product page

Caption: Workflow for AO Staining for Cell Cycle Analysis.
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Caption: Principle of Differential Staining by Acridine Orange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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